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Compound of Interest

Compound Name: Sodium peracetate

Cat. No.: B1260957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of sodium peracetate in the bleaching of kraft pulp. The information is intended to guide

laboratory-scale experiments and process optimization for researchers in the pulp and paper

industry and related fields.

Introduction
Sodium peracetate, the sodium salt of peracetic acid (PAA), is a potent oxidizing agent that

has garnered significant interest as a bleaching agent in totally chlorine-free (TCF) and

elemental chlorine-free (ECF) bleaching sequences for kraft pulp.[1][2] Its efficacy in

delignification and brightening, coupled with its favorable environmental profile, makes it a

compelling alternative to traditional chlorine-based bleaching chemicals.[3] Peracetic acid acts

as both an electrophile and a nucleophile, reacting with lignin through ring hydroxylation,

oxidative demethylation, and cleavage of side chains, which renders the residual lignin more

hydrophilic and easier to remove in subsequent stages.[4] The use of peracetic acid can lead to

a significant reduction in the kappa number, an indicator of residual lignin content, and a

corresponding increase in pulp brightness.[5][6]

Data Presentation
The following tables summarize the quantitative effects of peracetic acid (Paa) treatment on

key pulp properties under various conditions, as reported in the literature.
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Table 1: Effect of Peracetic Acid Dose on Pulp Brightness and Viscosity in a D(Ep)D/Paa

Sequence

Peracetic Acid
Dose ( kg/odt
pulp)

Initial
Brightness (%
ISO)

Final
Brightness (%
ISO)

Initial
Viscosity
(mPa·s)

Final Viscosity
(mPa·s)

1 88.2 89.8 18.5 13.1

3 88.2 90.5 18.5 12.5

5 88.2 90.8 18.5 11.8

Source: Adapted from Barros et al. (2010). Conditions: 120 min reaction time, 75°C, pH 5.0.[5]

Table 2: Effect of Peracetic Acid as a Final Stage on Pulp Properties

Bleaching
Sequence

Kappa Number Viscosity (mPa·s) Brightness (% ISO)

DHT(Ep)DD 2.1 15.5 89.5

DHT(Ep)D/Paa (pH

5.0)
1.9 14.8 89.9

DHT(Ep)D/Paa (pH

8.5)
1.8 14.5 90.1

Source: Adapted from Barros et al. (2010).[5]

Experimental Protocols
Protocol 1: In-Situ Generation of Peracetic Acid from
Tetraacetylethylenediamine (TAED)
This protocol describes the laboratory-scale in-situ generation of peracetic acid, which can then

be used for pulp bleaching. This method is often preferred for its safety and convenience.[3][7]

[8]
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Materials:

Tetraacetylethylenediamine (TAED)

Sodium percarbonate (or another solid source of hydrogen peroxide)

Deionized water

Buffer solution (e.g., phosphate or acetate buffer) to maintain the desired pH

Procedure:

Determine the desired final concentration of peracetic acid for the bleaching experiment. The

reaction stoichiometry is that one mole of TAED reacts with two moles of hydrogen peroxide

to generate two moles of peracetic acid.[1]

In a reaction vessel, dissolve the calculated amount of sodium percarbonate in deionized

water.

Add the calculated amount of TAED to the sodium percarbonate solution.

Adjust the pH of the solution to the desired range for the bleaching application. A pH range of

7-10 is generally effective for the generation of the peracetate anion from TAED.[1][3]

Allow the reaction to proceed for a sufficient time to generate the peracetic acid. This is

typically a rapid reaction.

The resulting solution containing peracetic acid is now ready for use in the pulp bleaching

protocol.

Protocol 2: Laboratory-Scale Kraft Pulp Bleaching with
Peracetic Acid (Paa Stage)
This protocol outlines a typical procedure for a laboratory-scale peracetic acid bleaching stage

(Paa stage) applied to kraft pulp.

Materials:
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Kraft pulp (e.g., oxygen-delignified eucalyptus kraft pulp)

Peracetic acid solution (either commercially sourced or freshly prepared as in Protocol 1)

Deionized water

Sulfuric acid or sodium hydroxide for pH adjustment

Polyethylene bags

Water bath

Procedure:

Pulp Preparation:

Determine the oven-dry (o.d.) weight of the pulp sample.

If necessary, pre-treat the pulp with a chelation stage (Q stage) using an agent like DTPA

to remove transition metals that can catalyze the decomposition of peracetic acid.[9]

Bleaching Stage Setup:

Place the pulp sample in a polyethylene bag.

Add the required amount of peracetic acid solution to the pulp. The dosage is typically

expressed as kilograms of active PAA per oven-dried tonne of pulp ( kg/odt ). A common

range is 1-5 kg/odt pulp.[5]

Add deionized water to achieve the desired pulp consistency, typically around 10%.[9]

Thoroughly mix the pulp and bleaching solution by kneading the bag.

Adjust the pH of the pulp slurry to the target value. For a Paa stage, a pH of around 5.0 is

often used.[5][6] Use sulfuric acid or sodium hydroxide for adjustment. Peracetic acid is

most stable at a pH of approximately 3.5.[10]

Reaction:
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Seal the polyethylene bag and place it in a temperature-controlled water bath. A typical

reaction temperature is 75°C.[5][6]

Allow the bleaching reaction to proceed for the desired time. A common reaction time is

120 minutes.[5][6]

Periodically knead the bag to ensure uniform mixing.

Washing and Analysis:

After the reaction is complete, remove the bag from the water bath.

Thoroughly wash the pulp with an excess of deionized water to remove residual chemicals

and dissolved lignin.

Press the pulp to a consistency of approximately 35%.[9]

Determine the final properties of the bleached pulp, such as kappa number, brightness,

and viscosity, according to standard laboratory procedures (e.g., TAPPI or ISO standards).

Visualizations
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Caption: Experimental workflow for peracetic acid bleaching of kraft pulp.
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Caption: In-situ generation of peracetic acid from TAED and sodium percarbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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